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Compound of Interest

Compound Name: Tri(Amino-PEG4-amide)-amine

Cat. No.: B8027525

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety
and proper chemical handling is paramount. This guide provides immediate, essential safety
and logistical information for the proper disposal of Tri(Amino-PEG4-amide)-amine, a
common PEG-based PROTAC linker.

Tri(Amino-PEG4-amide)-amine and its TFA salt are soluble in water, DMSO, DCM, and DMF.
While polyethylene glycol (PEG) itself is known to be biodegradable, the overall disposal
procedure for Tri(Amino-PEG4-amide)-amine should be handled with the care required for all
laboratory chemicals, assuming it to be hazardous waste until confirmed otherwise by
institutional safety protocols.

Step-by-Step Disposal Protocol

This procedure outlines the recommended steps for the safe disposal of Tri(Amino-PEG4-
amide)-amine and associated contaminated materials.

e Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing appropriate PPE, including safety goggles, gloves, and a lab coat. Work should
be conducted in a well-ventilated area or under a chemical fume hood to minimize inhalation
exposure.

e Waste Segregation and Collection:
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o Solid Waste: Collect all solid waste contaminated with Tri(Amino-PEG4-amide)-amine,
such as pipette tips, weighing paper, and absorbent pads, in a designated and clearly
labeled hazardous waste container.

o Liquid Waste: Transfer any unused solutions of Tri(Amino-PEG4-amide)-amine into a
separate, compatible, and clearly labeled hazardous waste container. Do not mix with
other chemical waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

o Empty Containers: "Empty" containers that held Tri(Amino-PEG4-amide)-amine should
be triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as
hazardous liquid waste.

o Container Labeling: All waste containers must be clearly and accurately labeled. The label
should include:

The words "Hazardous Waste"

[¢]

[¢]

The full chemical name: "Tri(Amino-PEG4-amide)-amine” (or "Tri(Amino-PEG4-amide)-
amine TFA salt" if applicable)

[¢]

The primary hazards associated with the compound (e.g., "Irritant,” "Handle with Care").

The date the waste was first added to the container.

o

o Temporary Storage: Store the sealed hazardous waste containers in a designated, secure,
and well-ventilated satellite accumulation area. This area should be away from incompatible
materials.

» Arranging for Final Disposal: Contact your institution's EHS department or a licensed
chemical waste disposal contractor to schedule a pickup for the hazardous waste. Provide
them with the complete chemical name and the quantity of the waste. Never dispose of
Tri(Amino-PEG4-amide)-amine down the drain or in the regular trash.[1]

Quantitative Disposal Data
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Specific quantitative limits for the disposal of Tri(Amino-PEG4-amide)-amine are not readily
available in the provided search results. Disposal regulations are typically determined by local,
state, and federal guidelines. The following table is a template illustrating how such data would
be presented. Always consult your institution's EHS department for specific concentration

limits.
Parameter Guideline Value Regulatory Body
Concentration in Effluent Not Established EPA/ Local
Reportable Quantity (RQ) Not Established DOT/ EPA

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Tri(Amino-PEG4-amide)-amine.
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Start: Handling Waste

Identify Waste Containing

Tri(Amino-PEG4-amide)-amine

Waste Agsessment

Is the waste solid or liquid?

Solid Liquid

Solid Waste Path Liquid Waste Path

Collect in a labeled Collect in a labeled
hazardous solid waste container. hazardous liquid waste container.

Final Disposal

Store in designated
satellite accumulation area.

Contact EHS for pickup
by a licensed contractor.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Tri(Amino-
PEG4-amide)-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8027525#tri-amino-peg4-amide-amine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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